Cas no 64046-28-2 (Ethanaminium,N,N-diethyl-N-methyl-2-[methyl[4-[[(methylamino)carbonyl]oxy]phenyl]amino]-,iodide (1:1))

• Product Name: Ethanaminium,N,N-diethyl-N-methyl-2-[methyl[4-[[(methylamino)carbonyl]oxy]phenyl]amino]-,iodide (1:1)
• CAS No: 64046-28-2
• MF: C₁₆H₂₈IN₃O₂
• MW: 421.316896438599
• CID: 504173
• PubChem ID: 46601
• Update Time: 2025-04-19

Ethanaminium,N,N-diethyl-N-methyl-2-[methyl[4-[[(methylamino)carbonyl]oxy]phenyl]amino]-,iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N-diethyl-N-methyl-2-[methyl[4-[[(methylamino)carbonyl]oxy]phenyl]amino]-,iodide (1:1)
• diethyl-methyl-[2-[N-methyl-4-(methylcarbamoyloxy)anilino]ethyl]azanium,iodide
• Ammonium, ((2-(4-hydroxy-N-methyl)phenylamino)ethyl)diethylmethyl-, iodide, methylcarbamate
• T-1779
• Ammonium, ((2-(4-hydroxy-N-methyl)anilino)ethyl)diethylmethyl-, iodide, methylcarbamate
• 64046-28-2
• Carbamic acid, N-methyl-, 4-(methyl(beta-diethylaminoethyl)amino)phenyl ester, monomethiodide

• Inchi： 1S/C16H27N3O2.HI/c1-6-19(5,7-2)13-12-18(4)14-8-10-15(11-9-14)21-16(20)17-3;/h8-11H,6-7,12-13H2,1-5H3;1H
• InChI Key： GUHJPVIVQRNTQW-UHFFFAOYSA-N
• SMILES： [I-].O(C(NC)=O)C1C=CC(=CC=1)N(C)CC[N+](C)(CC)CC

Computed Properties

• Exact Mass: 392.9031
• Monoisotopic Mass: 421.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2

Experimental Properties

• PSA: 43.64